Cas no 1162665-55-5 ((S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile)

(S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile is a chiral pyrrole derivative with a nitrile functional group, offering utility as an intermediate in organic synthesis and pharmaceutical research. Its stereospecific (S)-configuration ensures precise enantioselectivity in asymmetric reactions, while the tert-butyl and 3,3-dimethylbutyl substituents enhance steric and electronic properties for tailored reactivity. The hydroxyl and oxo groups provide sites for further functionalization, making it valuable for constructing complex heterocyclic frameworks. The carbonitrile moiety adds versatility as a precursor for amides, acids, or other nitrogen-containing derivatives. This compound is particularly suited for applications requiring high purity and defined stereochemistry in medicinal chemistry or catalyst design.
(S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile structure
1162665-55-5 structure
Product Name:(S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile
CAS No:1162665-55-5
MF:C15H24N2O2
MW:264.363264083862
CID:1031027
PubChem ID:56605210
Update Time:2025-10-30

(S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile
    • (2S)-2-tert-butyl-1-(3,3-dimethylbutyl)-3-hydroxy-5-oxo-2H-pyrrole-4-carbonitrile
    • 1162665-55-5
    • DB-009121
    • (S)-5-tert-butyl-1-(3,3-dimethyl-butyl) -4-hydroxy-2-oxo-2,5-dihydropyrrole-3-carbonitrile
    • SCHEMBL1629616
    • 1H-Pyrrole-3-carbonitrile,1-(3,3-dimethylbutyl)-5-(1,1-dimethylethyl)-2,5-dihydro -4-hydroxy-2-oxo-, (5S)-
    • (5S)-5-tert-Butyl-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile
    • DTXSID10717975
    • Inchi: 1S/C15H24N2O2/c1-14(2,3)7-8-17-12(15(4,5)6)11(18)10(9-16)13(17)19/h12,18H,7-8H2,1-6H3/t12-/m1/s1
    • InChI Key: BGLDRUCDIWZWLO-GFCCVEGCSA-N
    • SMILES: OC1=C(C#N)C(N(CCC(C)(C)C)[C@H]1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 264.183778013g/mol
  • Monoisotopic Mass: 264.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • Density: 1.07

(S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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(S)-5-(tert-butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile
1162665-55-5 95%
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(S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile Related Literature

Additional information on (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile

Comprehensive Overview of (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile (CAS No. 1162665-55-5)

The compound (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile (CAS No. 1162665-55-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole core substituted with tert-butyl, 3,3-dimethylbutyl, and carbonitrile groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a chiral intermediate or bioactive scaffold due to its stereospecificity and functional diversity.

In recent years, the demand for enantiomerically pure compounds like (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s hydroxy-oxopyrrole moiety is particularly noteworthy, as it mimics motifs found in natural products with antimicrobial or anti-inflammatory properties. Laboratories focusing on medicinal chemistry often prioritize such structures for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1162665-55-5 typically involves multi-step organic reactions, including alkylation, cyclization, and stereoselective reduction. Its 3,3-dimethylbutyl side chain enhances lipophilicity, a trait valued in the design of blood-brain barrier (BBB)-penetrant drugs. Meanwhile, the carbonitrile group offers a handle for further derivatization, aligning with trends in fragment-based drug design (FBDD).

From an industrial perspective, (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile is often discussed in contexts like green chemistry and process optimization. Companies are investing in continuous flow chemistry to improve the scalability of such complex molecules while minimizing waste. Environmental, Social, and Governance (ESG) criteria are now influencing how manufacturers approach the production of high-value intermediates like this compound.

Analytical characterization of CAS 1162665-55-5 relies on techniques such as HPLC, NMR, and mass spectrometry to confirm enantiopurity and stability. Its crystalline form is another area of study, as polymorphism can impact bioavailability in drug formulations. Researchers frequently search for solubility enhancers or co-crystals to address challenges related to its physicochemical properties.

In the realm of computational chemistry, molecular docking studies of (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile explore its interactions with biological targets like enzymes or receptors. This aligns with the growing use of AI-driven drug discovery platforms that predict binding affinities for small-molecule libraries. Such applications highlight the compound’s relevance in cutting-edge precision medicine initiatives.

Regulatory considerations for 1162665-55-5 emphasize compliance with REACH and GMP standards, especially when used in active pharmaceutical ingredients (APIs). Safety data sheets (SDS) detail its handling protocols, though it is not classified as hazardous under current guidelines. The compound’s patent landscape is also scrutinized, as its structural features may overlap with proprietary heterocyclic compounds in development.

Market trends indicate rising interest in custom synthesis of (S)-5-(tert-Butyl)-1-(3,3-dimethylbutyl)-4-hydroxy-2-oxo-2,5-dihydro-1H-pyrrole-3-carbonitrile, particularly from contract research organizations (CROs). Suppliers often list it under categories like building blocks or chiral auxiliaries, catering to niche research needs. Its pricing reflects the complexity of its asymmetric carbon center and the need for high-purity grades.

Future research may explore the compound’s utility in photopharmacology or as a ligand in transition-metal catalysis. Collaborations between academia and industry could unlock novel applications, such as bioconjugation or proteolysis-targeting chimeras (PROTACs). As synthetic methodologies evolve, so too will the accessibility of this structurally intricate molecule.

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